Cas no 2090743-53-4 (3-Bromo-4-fluoro-1-methyl-1H-pyrazole)

• Product Name: 3-Bromo-4-fluoro-1-methyl-1H-pyrazole
• CAS No: 2090743-53-4
• MF: C₄H₄BrFN₂
• MW: 178.9904
• MDL: MFCD31537542
• CID: 5041538
• PubChem ID: 131506344
• Update Time: 2026-02-28

3-Bromo-4-fluoro-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-fluoro-1-methyl-1H-pyrazole
• 3-Bromo-4-fluoro-1-methylpyrazole
• 3-Bromo-4-fluoro-1-methylpyrazol
• SY047539
• P20893
• MFCD31537542
• AS-79423
• SCHEMBL20497526
• 2090743-53-4
• CS-0161057
• DB-424660

• MDL： MFCD31537542
• Inchi： 1S/C4H4BrFN2/c1-8-2-3(6)4(5)7-8/h2H,1H3
• InChI Key： DQHYWXJVTUZXTM-UHFFFAOYSA-N
• SMILES： BrC1C(=C([H])N(C([H])([H])[H])N=1)F

Computed Properties

• Exact Mass: 177.95419g/mol
• Monoisotopic Mass: 177.95419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 90.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 17.8